Cas no 2228771-30-8 (5-propylthiophene-2-carboximidamide)

• Product Name: 5-propylthiophene-2-carboximidamide
• CAS No: 2228771-30-8
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 6420079
• PubChem ID: 165610413
• Update Time: 2025-10-31

5-propylthiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-propylthiophene-2-carboximidamide
• 2228771-30-8
• EN300-1752744

• Inchi： 1S/C8H12N2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,2-3H2,1H3,(H3,9,10)
• InChI Key： JJVSEKIFJPBIFD-UHFFFAOYSA-N
• SMILES： S1C(C(=N)N)=CC=C1CCC

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.1Ų

Additional information on 5-propylthiophene-2-carboximidamide

Introduction to 5-propylthiophene-2-carboximidamide (CAS No: 2228771-30-8)

5-propylthiophene-2-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No) 2228771-30-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds characterized by a sulfur-containing five-membered ring. The presence of a carboximidamide functional group in its molecular structure endows it with unique chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 5-propylthiophene-2-carboximidamide consists of a thiophene core substituted with a propyl group at the 5-position and a carboximidamide moiety at the 2-position. This arrangement contributes to its distinct reactivity and interaction capabilities with biological targets. The thiophene ring is known for its stability and ability to participate in various electronic and steric interactions, while the carboximidamide group is often associated with bioactive properties, including protease inhibition and antimicrobial effects.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Researchers have been exploring these compounds for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of 5-propylthiophene-2-carboximidamide make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One of the key areas where 5-propylthiophene-2-carboximidamide shows promise is in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. For instance, studies have indicated that thiophene-based compounds can interact with specific amino acid residues in enzyme active sites, thereby modulating their activity. The carboximidamide group in 5-propylthiophene-2-carboximidamide could serve as a pharmacophore, facilitating binding to biological targets and exerting therapeutic effects.

Moreover, the propyl group attached to the thiophene ring may influence the compound's solubility and pharmacokinetic properties, which are critical factors in drug development. By optimizing this substituent, researchers can enhance the bioavailability and efficacy of potential drug candidates derived from 5-propylthiophene-2-carboximidamide. This underscores the importance of structural modification in medicinal chemistry and highlights the compound's potential as a scaffold for further derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of candidate compounds like 5-propylthiophene-2-carboximidamide. These tools allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before conducting costly experimental trials. Such computational approaches have accelerated the discovery process and provided valuable insights into the structural requirements for biological activity.

The synthesis of 5-propylthiophene-2-carboximidamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. The use of advanced catalytic systems has also improved the efficiency of these synthetic steps, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, 5-propylthiophene-2-carboximidamide may find utility in other areas such as materials science and agrochemicals. Thiophene derivatives are known for their electronic properties, which make them suitable for use in organic semiconductors and conductive polymers. Furthermore, their biological activity suggests potential applications in crop protection agents.

The safety profile of 5-propylthiophene-2-carboximidamide is another critical aspect that needs thorough evaluation. While preliminary studies suggest that thiophene-based compounds are generally well-tolerated, comprehensive toxicological assessments are essential before considering clinical use. These studies should cover acute toxicity, chronic exposure effects, and potential interactions with other drugs or environmental factors.

Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing the research on 5-propylthiophene-2-carboximidamide. Such partnerships can facilitate knowledge sharing, resource allocation, and regulatory compliance, ensuring that promising compounds like this one are developed into safe and effective therapies.

In conclusion,5-propylthiophene-2-carboximidamide (CAS No: 2228771-30-8) represents a significant area of interest in medicinal chemistry due to its unique structural features and potential biological activities. Further research is warranted to explore its therapeutic applications, optimize its synthetic pathways, and evaluate its safety profile. As our understanding of disease mechanisms continues to evolve,5-propylthiophene-2-carboximidamide may play a crucial role in developing innovative treatments for various human diseases.